3-Bromopyridine-D4
Cat. No. B571381
M. Wt: 162.022
InChI Key: NYPYPOZNGOXYSU-RHQRLBAQSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Stock solution: 2.43 M solution of CyPF-tBu/Pd(OAc)2 (1:1) in DME. 3-bromopyridine (0.482 mL, 5.00 mmol) was dissolved in DME (10 mL). To the solution was added 2mL of stock solution, and sodium tert-butoxide (0.673 g, 7.00 mmol). To the mixture was added a solution of pyridin-3-amine (0.565 g, 6.00 mmol) in DME (10 mL). The mixture was heated at 90 °C overnight. LCMS showed the product formation, but the starting material 3-BrPy was still . To the mixture was added 2 mL stock solution additionally, and the mixture was heated at 90 °C for another 2h, but LCMS did not show improvement. The mixture was filtered. The filtrate was concentrated, and the compound was purified by preparative HPLC on a XBridge C18 column (10 µm 250x50 ID mm) using a gradient of 0-50% acetonitrile in H2O/ACN/NH3 95/5/0.2 buffer over 15 minutes with a flow of 100 mL/min. The compounds were detected by UV at 254nm. To the fractions (ca. 60mL) were added 5 mL of HOAc. The product was freezing-dried to give the product dipyridin-3-ylamine (0.031 g, 3.62 %).
Quantity
4.86e-06 mol
Type
catalyst
Reaction Step Five
Yield
3.62%
Identifiers
|
CUSTOM
|
600
|
reaction index
|
NAME
|
1.3.1 [N-arylation with Ar-X] Bromo Buchwald-Hartwig amination
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reaction type
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Inputs
Step One
|
Name
|
|
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Quantity
|
0.007 mol
|
|
Type
|
reagent
|
|
Smiles
|
CC(C)(C)[O-].[Na+]
|
Step Two
|
Name
|
|
|
Quantity
|
0.01 L
|
|
Type
|
solvent
|
|
Smiles
|
COCCOC
|
Step Three
|
Name
|
|
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Quantity
|
0.006 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC(=CN=C1)N
|
Step Four
|
Name
|
|
|
Quantity
|
0.005 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC(=CN=C1)Br
|
Step Five
|
Name
|
|
|
Quantity
|
4.86e-06 mol
|
|
Type
|
catalyst
|
|
Smiles
|
CC(C1CCCC1P(C2CCCCC2)C3CCCCC3)P(C(C)(C)C)C(C)(C)C.C1CCCC1.[Fe]
|
|
Name
|
|
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Quantity
|
4.86e-06 mol
|
|
Type
|
catalyst
|
|
Smiles
|
CC(=O)O.CC(=O)O.[Pd]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
90 (± 10) °C
|
Other
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1=CC(=CN=C1)NC2=CN=CC=C2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 3.62% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
